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Compound of Interest

Compound Name: Cyclopentanecarboxylic acid

Cat. No.: B140494

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentanecarboxylic acid (CPCA), also known as Cyclopentylcarboxylic acid, is a
carbocyclic compound with the molecular formula C6H1002.[1][2] It serves as a valuable
building block in organic synthesis, particularly in the creation of diverse chemical structures for
industrial and research purposes, including pharmaceuticals and agrochemicals.[2][3] Its
structure, featuring a five-membered carbon ring attached to a carboxylic acid group, provides
unique chemical reactivity.[2][3]

This guide provides comprehensive health and safety information for Cyclopentanecarboxylic
acid, compiled for professionals in research and drug development. It outlines the substance's
properties, hazards, and requisite safety protocols to ensure its safe handling, storage, and use
in a laboratory setting. All quantitative data is summarized in tables for clarity, and key
procedural workflows are visualized using diagrams.

Chemical Identification and Physical Properties

Accurate identification and understanding the physical properties of a substance are
foundational to its safe handling.

Table 1. Chemical Identifiers for Cyclopentanecarboxylic Acid
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Identifier

CAS Number

Value

3400-45-1[1][4]

EINECS Number

222-269-5[1]

Molecular Formula

C6H1002[1][4]

Molecular Weight

114.14 g/mol [1][2]

Synonyms

Cyclopentylcarboxylic acid, Cyclopentanoic

acid, Carboxycyclopentane[1][2][5]

| InChl Key| IBDSSBMEKXHSJF-UHFFFAOYSA-N[4] |

Table 2: Physical and Chemical Properties of Cyclopentanecarboxylic Acid

Property Value

Colorless to light yellow, clear liquid[1][2]
Appearance

[5]
Odor Odorless or faint, akin to acetic acid[3][6]

Physical State

Liquid at room temperature[2][6]

Melting Point 3 -5 °C (lit.)[1][4]

Boiling Point 216 °C (lit.)[1][2][4]

Density 1.053 g/mL at 25 °C (lit.)[1][2][4]
Flash Point 93.4 °C/ 200.1 °F (closed cup)[1][4]

Autoignition Temp.

465 °C | 869 °F[6]

Vapor Pressure

25 mmHg @ 118 °C[6]

Vapor Density

3.9[6]

Refractive Index

n20/D 1.453 (lit.)[4]

Water Solubility

Moderately soluble / Very soluble[3][5][7]
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| Solubility | Soluble in organic solvents like ethanol, ether, chloroform, and ethyl acetate.[3][7] |

Hazard Identification and GHS Classification

Cyclopentanecarboxylic acid is classified as an irritant. The primary hazards are to the skin,
eyes, and respiratory system.[6][8]

Table 3: GHS Hazard Classification for Cyclopentanecarboxylic Acid

Precautionary
Hazard

Classification Codes Pictogram Signal Word
Statement
(Examples)
) o H315: Causes P264, P280,
Skin Irritation . .
skin P302+P352, Warning[8]
(Category 2) L
irritation[8] P332+P317[8]
Serious Eye H319: Causes P280,
Irritation serious eye P305+P351+P33 Warning|[8]
(Category 2A) irritation[8] 8, P337+P313[8]
Specific Target
Organ Toxicity — P261, P271,
) H335: May
Single Exposure ] P304+P340, ]
cause respiratory Warning|[8]
(Category 3), o P319,
; irritation[6][8]
Respiratory Tract P403+P233[8][9]

Irritation

| Flammable Liquids (Category 4) | H227: Combustible liquid[6] | P210, P370+P378[6] | None |
Warning[6] |

Toxicological Profile

The available safety data sheets indicate a significant lack of quantitative toxicological data for
Cyclopentanecarboxylic acid in the public domain.

Table 4: Summary of Toxicological Data
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Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available[1]

Skin Corrosion/Irritation Causes skin irritation (Category 2)[6][8]

Serious Eye Damage/Irritation Causes serious eye irritation (Category 2A)[6][8]
Respiratory or Skin Sensitisation No data available[1]

Germ Cell Mutagenicity No data available[1]

No component of this product at levels = 0.1% is
Carcinogenicity identified as a probable, possible or confirmed

human carcinogen by IARC.[1]

Reproductive Toxicity No data available[1]

| Aspiration Hazard | No data available[1] |

Note on Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Cyclopentanecarboxylic
acid are not available in the public domain safety documents reviewed. Toxicological studies
are typically conducted following standardized OECD, EPA, or ISO guidelines. For drug
development professionals, this data gap indicates the potential need for commissioning
specific non-clinical toxicological studies to support regulatory submissions.

Emergency Procedures

Immediate and appropriate response during an emergency is critical to minimizing harm.

First-Aid Measures

 Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[6][9]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation occurs or persists.[6]
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+ Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[6]
Remove contact lenses, if present and easy to do. Continue rinsing.[6] If eye irritation
persists, get medical advice/attention.[6]

¢ Ingestion: Do NOT induce vomiting.[10] Never give anything by mouth to an unconscious
person.[1] Rinse mouth with water and seek immediate medical attention.[1][11]

Exposure Event

Inhalation Skin or Eye |Contact

Move to Fresh Air Contact Type? Rinse Mouth with Water

A4

Provide Oxygen
if breathing is difficult

Rinse Eyes with Water
for 15 minutes

Do NOT Induce Vomiting

Remove Contaminated Clothing

\ 4

Give Artificial Respiration Wash Skin with Seek Immediate
if not breathing Soap and Water REANBE SN LS Medical Attention

Seek Immediate Get Medical Attention Get Medical Attention
Medical Attention if irritation persists if irritation persists

Click to download full resolution via product page

Caption: Emergency response workflow for different exposure routes.

Fire-Fighting Measures

Table 5: Fire-Fighting Guidance
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Aspect

Suitable Extinguishing Media

Recommendation

Use water spray, alcohol-resistant foam,
dry chemical, or carbon dioxide (C0O2).[1]

[6]

Unsuitable Extinguishing Media

No information available.[6] A solid water stream

may be inefficient.[12]

Specific Hazards

Combustible material.[6] Containers may
explode when heated.[6] Hazardous
decomposition products include carbon

monoxide and carbon dioxide.[5][6]

Protective Equipment

Wear a self-contained breathing apparatus
(SCBA) with pressure-demand (MSHA/NIOSH

approved or equivalent) and full protective gear.

[5]16]

| NFPA 704 Rating | Health: 2, Flammability: 1, Instability: O[1] |

Safe Handling and Storage Protocol

Adherence to proper handling and storage procedures is essential to prevent exposure and

maintain chemical integrity.

Handling

Handle in a well-ventilated area or under a chemical fume hood.[6][10]

Avoid breathing vapors, mist, or gas.[1][6]
Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling.[6]

Keep away from open flames, hot surfaces, and sources of ignition.[5][6]

Use non-sparking tools and take precautionary measures against static discharges.[6][9]

© 2025 BenchChem. All rights reserved.

6/13 Tech Support


https://www.chemicalbook.com/msds/cyclopentanecarboxylic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/10012708m.pdf
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7751019_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7751019_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://www.chemicalbook.com/msds/cyclopentanecarboxylic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB04620.pdf?1265922745
https://www.chemicalbook.com/msds/cyclopentanecarboxylic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7751019_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7751019_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111490250&countryCode=US&language=en
https://www.echemi.com/sds/cyclopentanecarboxylicacid-pid_Seven27427.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage

o Store in a cool, dry, and well-ventilated place.[1][5][6]

Keep the container tightly closed.[1][6]

Store locked up.[1][6]

Store away from incompatible materials.[5]

Storage class code: 10 - Combustible liquids.[4]
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Prepare to Handle CPCA

Ensure Adequate Ventilation
(Fume Hood Available?)

Handling Procedure

Perform Chemical Work

<

Avoid:
- Inhalation of Vapors Wash Hands Thoroughly
- Skin/Eye Contact After Handling
- Ignition Sources

Protocol

Store in Tightly Closed Container

Place in Cool, Dry,
Well-Ventilated Area

Store Away From
Incompatible Materials

Task Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of CPCA.
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Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are the primary methods for
minimizing occupational exposure.

Engineering Controls

» Facilities should be equipped with an eyewash station and a safety shower close to the
workstation.[6][10]

e Use only outdoors or in a well-ventilated area, such as under a chemical fume hood, to keep
airborne concentrations low.[6][10]

Personal Protective Equipment (PPE)

Table 6: Personal Protective Equipment (PPE) Requirements

Protection Specification

Wear chemical safety goggles or a face
shield. Equipment must be approved

Eye/Face
under government standards such as
NIOSH (US) or EN 166 (EU).[1][6]
Wear appropriate protective gloves (e.g.,
Camatril®, minimum layer thickness 0.4 mm,
Skin breakthrough time > 480 min) and impervious

clothing or a lab coat to prevent skin exposure.

[1](6]

| Respiratory | Respiratory protection is not typically required under normal use conditions with
adequate ventilation.[1][6] If vapors or mists are generated and exposure limits may be
exceeded, use a NIOSH/MSHA-approved respirator.[10] |
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Task Assessment

Minimum PPE:
- Lab Coat
- Safety Glasses

Will the task involve
splashing or aerosols?

Add/Upgrade to:
No | - Chemical Goggles
- Face Shield

Is there a risk
of skin contact?

Add:
- Chemical Resistant Gloves

Is ventilation inadequate
or are vapors/mists generated?

Add:
- Approved Respirator

Proceed with Task

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.
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Stability and Reactivity

Understanding the chemical stability and reactivity is crucial for safe storage and handling.

Table 7: Stability and Reactivity Profile

Parameter Description

No specific reactivity data available;
Reactivity however, it is stable under normal
conditions.[1][6]

Stable under recommended storage conditions.

Chemical Stability [5]16]

Incompatible products, excess heat, open
Conditions to Avoid flames, hot surfaces, and sources of ignition.[5]

[6]

Incompatible Materials Strong oxidizing agents, strong bases.[5][6]

Carbon monoxide (CO) and Carbon dioxide
Hazardous Decomposition Products (C0O2) may be generated during combustion or

thermal decomposition.[5][6]

| Hazardous Polymerization | Will not occur.[6] |

Accidental Release Measures

e Personal Precautions: Remove all sources of ignition.[6] Ensure adequate ventilation.[9]
Avoid breathing vapors and contact with the substance.[1] Wear appropriate personal
protective equipment.[9]

o Environmental Precautions: Prevent the chemical from entering drains or waterways.[12][13]

o Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,
silica gel, universal binder).[6] Collect the material into a suitable, closed container for
disposal.[6]
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Ecological Information

There is no data available regarding the ecological effects of Cyclopentanecarboxylic acid.[1]
Discharge into the environment should be avoided.[9]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[6] Do not mix with other waste. Uncleaned containers should be
handled as the product itself.

Conclusion

Cyclopentanecarboxylic acid is a valuable research chemical that presents moderate
hazards, primarily as a skin, eye, and respiratory irritant, and as a combustible liquid. The
significant lack of public toxicological and ecological data necessitates a cautious approach.
Professionals in research and drug development must mitigate risks by strictly adhering to the
safety protocols outlined in this guide, including the consistent use of engineering controls and
appropriate personal protective equipment. Proper handling, storage, and emergency
preparedness are paramount to ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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